Cas no 2640946-73-0 (5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine)

• Product Name: 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine
• CAS No: 2640946-73-0
• MF: C₁₄H₁₆F₂N₆
• MW: 306.313848495483
• CID: 5316839
• PubChem ID: 154828844
• Update Time: 2025-08-05

5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-[4-(5-fluoro-2-pyrimidinyl)-1-piperazinyl]-2,6-dimethylpyrimidine
• F6792-3898
• 5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine
• AKOS040731181
• 2640946-73-0
• 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine

• Inchi： 1S/C14H16F2N6/c1-9-12(16)13(20-10(2)19-9)21-3-5-22(6-4-21)14-17-7-11(15)8-18-14/h7-8H,3-6H2,1-2H3
• InChI Key： DBVGYYKMVBTPRL-UHFFFAOYSA-N
• SMILES： FC1=C(C)N=C(C)N=C1N1CCN(C2N=CC(=CN=2)F)CC1

Computed Properties

• Exact Mass: 306.14045086g/mol
• Monoisotopic Mass: 306.14045086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.2±55.0 °C(Predicted)
• pka: 7.45±0.50(Predicted)

Additional information on 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine

5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine (CAS No. 2640946-73-0): A Comprehensive Overview

5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine (CAS No. 2640946-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine is characterized by a central pyrimidine core substituted with fluorine atoms and a piperazine ring. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine has shown promising anticancer effects. Research conducted at the National Cancer Institute demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens.

To further evaluate the safety and efficacy of 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for Phase II trials to assess its efficacy in specific patient populations.

The synthetic route for 5-Fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,6-dimethylpyrimidine involves a multi-step process that includes the formation of key intermediates such as 5-fluoropyrimidine and piperazine derivatives. The final step involves coupling these intermediates under optimized conditions to yield the desired product with high purity and yield.

In conclusion, 5-Fluoro-4-[4-(5-fluoropyrimidin-2-y l)piperazin -1 -y l] - 2 , 6 - dimeth ylpyr imi dine (CAS No. 2640946 -73 -0) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.